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Compound of Interest

Compound Name: Methoxymethyltrimethylsilane

Cat. No.: B088755

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling guidelines for the
laboratory use of Methoxymethyltrimethylsilane (CAS No. 14704-14-4). The information
compiled is intended to support researchers, scientists, and drug development professionals in
the safe and effective use of this compound. This guide includes a summary of
physicochemical properties, hazard classifications, personal protective equipment
recommendations, emergency procedures, and a general experimental protocol for its
application as a protecting group.

Physicochemical and Hazard Data

Methoxymethyltrimethylsilane is a highly flammable liquid and vapor that requires careful
handling in a laboratory setting. It is classified as a skin and eye irritant and may cause
respiratory irritation.[1][2][3][4][5] The following tables summarize the available quantitative data
for this compound.

Table 1: Physicochemical Properties of Methoxymethyltrimethylsilane
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Property Value Source(s)
CAS Number 14704-14-4 [11[2][3][4]1[6]
Molecular Formula CsH140Si [11[3]14116]
Molecular Weight 118.25 g/mol [11[3114]
Boiling Point 83 °C at 740 mmHg [2]

Density 0.758 g/mL at 25 °C [2]

Flash Point -6 °C (closed cup) [2]
Refractive Index n20/D 1.39 [2]

Table 2: Hazard Classifications for Methoxymethyltrimethylsilane

Hazard Classification Category Source(s)
Flammable Liquids 2 [11121[3]
Skin Corrosion/Irritation 2 [11[2][3]

Serious Eye Damage/Eye
. 2A [1][3]
Irritation

Specific Target Organ Toxicity ) S
] 3 (Respiratory tract irritation) [1112][3]
(Single Exposure)

Table 3: Toxicological and Flammability Data
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Data Point Value Notes

Safety Data Sheets indicate
Acute Oral Toxicity (LD50) Data not available that the acute toxicity is

unknown.[1]

) . Safety Data Sheets indicate
Acute Inhalation Toxicity

Data not available that the acute toxicity is

(LC50)

unknown.[1]

Safety Data Sheets indicate
Acute Dermal Toxicity (LD50) Data not available that the acute toxicity is

unknown.[1]
Lower Explosive Limit (LEL) Data not available
Upper Explosive Limit (UEL) Data not available

Note: The absence of specific toxicological and flammability limit data underscores the need for
cautious handling and adherence to stringent safety protocols.

Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory when handling
Methoxymethyltrimethylsilane to prevent exposure.

e Eye and Face Protection: Wear chemical safety goggles or a face shield.[1]
» Skin Protection:

o Gloves: Wear chemically resistant gloves (e.g., nitrile or neoprene).

o Clothing: A flame-retardant lab coat and closed-toe shoes are required.[1]

» Respiratory Protection: If working outside of a fume hood or in an area with inadequate
ventilation, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[1]

Handling and Storage

Strict adherence to proper handling and storage procedures is crucial to minimize risks.
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e Handling:
o Work in a well-ventilated area, preferably within a chemical fume hood.[1]
o Keep away from all sources of ignition, including heat, sparks, and open flames.[1]
o Use non-sparking tools and explosion-proof equipment.[1]
o Ground and bond containers and receiving equipment to prevent static discharge.[1]
o Avoid breathing vapors or mist.[1]
o Prevent contact with skin and eyes.[1]
e Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]
o Keep in a flammable liquids storage cabinet.
o Store away from incompatible materials such as strong oxidizing agents.[1]

Emergency Procedures

In the event of an emergency, follow these procedures promptly.

First Aid Measures

The following diagram outlines the initial steps to take in case of exposure.
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Exposure to
Methoxymethyltrimethylsilane

Skin Contact

Immediately remove
contaminated clothing.

Wash skin with soap and

plenty of water for 15 min.

Seek medical advice if

Eye Contact

Immediately flush eyes with
plenty of water for 15 min.

Remove contact lenses,
if present and easy to do.

Seek immediate
medical attention.

Move person to fresh air.

If breathing is difficult,
give oxygen.

Inhalation

If not breathing, give
artificial respiration.

Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting.

Rinse mouth with water.

Seek immediate
medical attention.

irritation persists.

Click to download full resolution via product page

Caption: First aid procedures for exposure to Methoxymethyltrimethylsilane.

Firefighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

Specific Hazards: The vapor is heavier than air and may travel to a source of ignition and
flash back. Containers may explode when heated.[1]

Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[1]
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Accidental Release Measures

The following workflow should be followed in the event of a spill.

Spill of
Methoxymethyltrimethylsilane

Wear appropriate PPE.

Contain the spill with
inert absorbent material
(e.g., sand, vermiculite).

Collect absorbed material
into a sealed container.

Dispose of as
hazardous waste.

Decontaminate the spill area.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for responding to a Methoxymethyltrimethylsilane spill.

Experimental Protocols

Methoxymethyltrimethylsilane is commonly used in organic synthesis as a reagent for the
protection of alcohols as methoxymethyl (MOM) ethers. The following is a general,
representative protocol for this application. Note: This is a generalized procedure and may
require optimization for specific substrates. Always conduct a thorough literature search for
procedures tailored to your specific reaction.

General Protocol for the Protection of an Alcohol as a
MOM Ether

This protocol is based on the general principles of silyl ether chemistry and the known reactivity
of related compounds.
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Set up a dry, inert
atmosphere reaction flask.

- J
\ 4
4 N\
Add the alcohol substrate and
a suitable aprotic solvent.
& J
\4
4 N\
Add a non-nucleophilic base
(e.g., DIPEA).
& J
\
4 N
Cool the reaction
mixture to 0 °C.
& l /

Slowly add
Methoxymethyltrimethylsilane.

Allow the reaction to warm to
room temperature and stir until
completion (monitor by TLC).

Quench the reaction with a
saturated aqueous solution
of ammonium chloride.

Extract the product with
an organic solvent.

A4

Dry the organic layer and
concentrate under vacuum.

Purify the crude product
(e.g., by column chromatography).

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Methoxymethyltrimethylsilane: A Comprehensive
Technical Guide to Laboratory Safety and Handling]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b088755#safety-and-handling-guidelines-
for-methoxymethyltrimethylsilane-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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